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Compound of Interest

Compound Name: 4-Ethoxycinnamic Acid

Cat. No.: B3379082

A Note to the Researcher: As a Senior Application Scientist, it is imperative to begin this guide
with a note on the current state of available research. While the structurally similar 4-
methoxycinnamic acid is extensively documented, detailed experimental data and in-depth
literature on 4-ethoxycinnamic acid are notably scarce. This guide has been compiled based
on the limited available information and draws upon established principles of organic chemistry
and reasoned comparisons with its methoxy analog to provide a foundational understanding for
researchers, scientists, and drug development professionals. All comparative data is explicitly
noted to ensure scientific integrity.

Introduction and Overview

4-Ethoxycinnamic acid is an organic compound belonging to the cinnamic acid family. These
compounds are characterized by a phenyl group attached to an acrylic acid moiety. The "4-
ethoxy" designation specifies an ethoxy group (-OCH2CHs) substituted at the para-position of
the phenyl ring. Cinnamic acid derivatives are of significant interest in medicinal chemistry and
materials science due to their diverse biological activities and utility as synthetic intermediates.

While specific applications for 4-ethoxycinnamic acid are not widely reported, its structural
similarity to other alkoxycinnamic acids, such as 4-methoxycinnamic acid, suggests potential
applications in areas like:
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» UV Filtering: Alkoxycinnamic acid esters are known for their ability to absorb UV radiation,
making them common ingredients in sunscreens and other cosmetic formulations.

o Pharmaceutical Intermediates: The carboxylic acid and alkene functionalities provide
reactive sites for further chemical modifications, positioning it as a potential building block for
more complex active pharmaceutical ingredients (APIs).

o Antioxidant and Anti-inflammatory Research: Phenolic compounds, including derivatives of
cinnamic acid, are often investigated for their potential antioxidant and anti-inflammatory
properties.

This guide will provide a detailed overview of the known chemical properties, structure, and
synthesis of 4-ethoxycinnamic acid, while also highlighting areas where further research is
needed.

Chemical Structure and Properties

The fundamental structure of 4-ethoxycinnamic acid is a testament to its potential for diverse
chemical interactions. The molecule can be conceptually divided into three key functional
regions: the ethoxy-substituted phenyl ring, the acrylic acid moiety, and the conjugated system
that links them.

Molecular Structure

The IUPAC name for this compound is (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid. The (E)-
isomer (trans) is generally the more stable and common form due to reduced steric hindrance
compared to the (Z)-isomer (cis).

Diagram: Chemical Structure of 4-Ethoxycinnamic Acid

Caption: Chemical structure of (2E)-3-(4-ethoxyphenyl)prop-2-enoic acid.

Physicochemical Properties

Detailed, experimentally verified physicochemical data for 4-ethoxycinnamic acid is not
readily available in public databases. The following table provides predicted values and
comparisons to the well-documented 4-methoxycinnamic acid to offer a reasonable estimation
for researchers.
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Property

4-Ethoxycinnamic
Acid
(Estimated/Predicte
d)

4-Methoxycinnamic
Acid
(Experimental)

Referencel/Note

Molecular Formula C11H1203 C10H1003
Molecular Weight 192.21 g/mol 178.18 g/mol [1][2]
Based on the
Likely a white to off- White to off-white appearance of similar
Appearance . . . . . . . .
white crystalline solid crystalline solid cinnamic acid
derivatives.[3]
Predicted to be
] The larger ethoxy
slightly lower than 4- )
) ] ] group may disrupt
] ] methoxycinnamic acid ] )
Melting Point 170-173 °C crystal lattice packing,
due to the larger, ]
] leading to a lower
more flexible ethoxy ) ]
melting point.[2]
group.
Increased molecular
N , Higher than 4- ~317 °C weight generally leads
Boiling Point ) ) ) ) N
methoxycinnamic acid  (decomposes) to a higher boiling
point.
The longer alkyl chain
of the ethoxy group
Expected to have low may slightly decrease
solubility in water, Low solubility in water,  water solubility and
Solubility soluble in organic soluble in methanol increase solubility in
solvents like ethanol, and DMSO. nonpolar organic
methanol, and DMSO. solvents compared to
the methoxy analog.
[41[5]
pKa Predicted to be ~4.54 The electronic effect
around 4.5 of the 4-alkoxy group
on the acidity of the
carboxylic acid is
expected to be very
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similar for both
methoxy and ethoxy

substituents.

Spectral Data

No publicly available, verified spectral data (*H NMR, 3C NMR, IR, MS) for 4-ethoxycinnamic
acid could be located. However, a predictive analysis based on its structure allows for the
estimation of key spectral features.

e 1H NMR: Expected signals would include:
o Atriplet and a quartet in the aliphatic region corresponding to the ethyl group protons.
o Two doublets in the aromatic region for the para-substituted phenyl ring protons.

o Two doublets in the vinylic region with a large coupling constant (~16 Hz) characteristic of
a trans-alkene.

o Abroad singlet for the carboxylic acid proton.
e 13C NMR: Key signals would include:
o Two distinct carbons for the ethoxy group.
o Four signals for the aromatic carbons (due to symmetry).
o Two signals for the alkene carbons.
o A signal for the carbonyl carbon of the carboxylic acid.
» IR Spectroscopy: Characteristic absorption bands would be expected for:
o O-H stretching of the carboxylic acid (broad, ~2500-3300 cm™1).
o C=0 stretching of the carboxylic acid (~1680-1710 cm~1).

o C=C stretching of the alkene and aromatic ring (~1600-1650 cm™1).
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o C-O stretching of the ether linkage (~1250 cm™2).

o Mass Spectrometry: The molecular ion peak (M*) would be expected at m/z 192. Common
fragmentation patterns would likely involve the loss of the ethoxy group, the carboxylic acid
group, and cleavage of the acrylic side chain.

Synthesis and Reactivity

The synthesis of 4-ethoxycinnamic acid typically follows established methods for the
preparation of cinnamic acids, most notably the Knoevenagel condensation.

Knoevenagel Condensation

This reaction involves the condensation of an aldehyde or ketone with a compound containing
an active methylene group, such as malonic acid. For the synthesis of 4-ethoxycinnamic acid,
the precursors are 4-ethoxybenzaldehyde and malonic acid. The reaction is typically base-
catalyzed. A study on the "Effect of B-Alanine on The Preparation of 4-Ethoxy-Cinnamic Acid"
suggests that this reaction is a viable synthetic route.

Diagram: Synthesis Workflow for 4-Ethoxycinnamic Acid

Reactants:
4-Ethoxybenzaldehyde
Malonic Acid

Reaction Mixture _ (Acidification & Precipitation:| _Crude Product Purification: Final Product:
Aqueous HCI Recrystallization (e.g., from Ethanol) 4-Ethoxycinnamic Acid

Catalyst System:
Pyridine (Solvent/Base)
B-Alanine (Co-catalyst)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-ethoxycinnamic acid via Knoevenagel
condensation.

Experimental Protocol (Generalized)
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The following is a generalized protocol based on the synthesis of similar cinnamic acids. Note:

This protocol should be optimized for the specific synthesis of 4-ethoxycinnamic acid.

e Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 4-
ethoxybenzaldehyde (1.0 eq), malonic acid (~2.5 eq), and a catalytic amount of 3-alanine
(~0.1 eq).

e Solvent Addition: Add pyridine as the solvent and base.

» Heating: Heat the reaction mixture to reflux for a period of 1-3 hours. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC).

o Cooling and Precipitation: Once the reaction is complete, cool the mixture to room
temperature and then in an ice bath.

 Acidification: Slowly add concentrated hydrochloric acid to the cooled reaction mixture. This
protonates the carboxylate and causes the product to precipitate out of the solution.

« Isolation: Collect the resulting solid precipitate by vacuum filtration.

e Washing: Wash the solid with cold water to remove any remaining pyridine hydrochloride and

other water-soluble impurities.
e Drying: Dry the solid product thoroughly.

 Purification: Recrystallize the crude product from a suitable solvent, such as ethanol, to
obtain the purified 4-ethoxycinnamic acid.

Applications in Research and Development

While specific, large-scale applications of 4-ethoxycinnamic acid are not well-documented, its

structure provides a strong basis for its use in several research and development areas.

Precursor for UV-Absorbing Esters

The primary utility of related alkoxycinnamic acids is in the synthesis of their esters, which are
widely used as UV filters. For example, 2-ethylhexyl 4-methoxycinnamate is a common
ingredient in sunscreens. It is highly probable that esters of 4-ethoxycinnamic acid would
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exhibit similar UV-absorbing properties, making this a key area for potential application and
research. The synthesis would involve a standard esterification reaction, such as a Fischer
esterification with the desired alcohol under acidic conditions.

Building Block in Medicinal Chemistry

The carboxylic acid functionality of 4-ethoxycinnamic acid is a versatile handle for a variety of
chemical transformations, including:

o Amidation: Reaction with amines to form amides, a common linkage in many pharmaceutical
compounds.

e Reduction: Reduction of the carboxylic acid to an alcohol.

o Halogenation: Conversion of the carboxylic acid to an acyl halide, a more reactive
intermediate for further synthesis.

These reactions allow for the incorporation of the 4-ethoxyphenylpropenoyl scaffold into larger,
more complex molecules with potential biological activity.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-ethoxycinnamic acid is not readily available.
Therefore, it must be handled with the care afforded to a novel chemical compound with
unknown toxicological properties. For guidance, the safety information for the closely related 4-
methoxycinnamic acid can be consulted, with the understanding that the properties may not be
identical.

General Safety Precautions (based on 4-methoxycinnamic acid):

o Hazard Classification: Likely to be classified as a skin irritant (Category 2), a serious eye
irritant (Category 2), and may cause respiratory irritation.[3][6]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.
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o Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-
approved respirator may be necessary.

e Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust. Wash hands
thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

e First Aid:

[e]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.

[e]

In case of skin contact: Wash off with soap and plenty of water.

o

If inhaled: Move the person into fresh air.

[¢]

If swallowed: Rinse mouth with water. Do not induce vomiting.

Conclusion and Future Outlook

4-Ethoxycinnamic acid represents a potentially valuable but currently under-researched
chemical entity. Its structural analogy to well-characterized cinnamic acid derivatives suggests
a high potential for applications in cosmetics, pharmaceuticals, and materials science. The
clear scarcity of comprehensive data on its physicochemical properties, spectral
characteristics, and biological activity highlights a significant opportunity for further academic
and industrial research.

Future investigations should focus on:

The development and optimization of scalable, green synthesis routes.

A thorough characterization of its physical and spectral properties.

Evaluation of the UV-absorbing properties of its various esters.

Screening for biological activities, including antioxidant, anti-inflammatory, and antimicrobial
effects.
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By addressing these knowledge gaps, the scientific community can fully elucidate the potential
of 4-ethoxycinnamic acid and pave the way for its application in novel technologies and
therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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